2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide

• Molecular Formula: C17H17ClN2O2
• Molecular Weight: 316.8 g/mol
• IUPAC Name: 2-chloro-N-[3-(propan-2-ylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C17H17ClN2O2/c1-11(2)19-16(21)12-6-5-7-13(10-12)20-17(22)14-8-3-4-9-15(14)18/h3-11H,1-2H3,(H,19,21)(H,20,22)
• InChI Key: PSJNUKDZIFVXSV-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2Cl

Description

2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide, also known as CI-994, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It is a member of the class of benzamides, which have been shown to have anti-tumor, anti-inflammatory, and anti-viral properties. In

Mechanism of Action

2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide is a histone deacetylase (HDAC) inhibitor, which means it blocks the activity of enzymes that remove acetyl groups from histone proteins. This leads to an increase in histone acetylation, which can alter gene expression patterns and lead to changes in cell behavior. In cancer cells, 2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide has been shown to induce cell cycle arrest and apoptosis by upregulating pro-apoptotic genes and downregulating anti-apoptotic genes. In HIV, 2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide inhibits the activity of the viral integrase enzyme, which is necessary for viral replication.
Biochemical and Physiological Effects:
2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide has been shown to have a variety of biochemical and physiological effects, depending on the disease model and cell type. In cancer cells, 2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide has been shown to induce cell cycle arrest and apoptosis, as well as inhibit angiogenesis and metastasis. In HIV, 2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide inhibits viral replication and reduces the viral load in infected cells. In Alzheimer's disease, 2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide has been shown to improve cognitive function and reduce amyloid-beta deposition in animal models.

Advantages and Limitations for Lab Experiments

2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. It has also been extensively studied in various disease models, making it a well-established tool for research. However, 2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide has some limitations, including its poor solubility in water and its potential for off-target effects at high concentrations.

Future Directions

There are several future directions for research on 2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide. One area of interest is the development of more potent and selective HDAC inhibitors, which could improve the efficacy and reduce the toxicity of these drugs. Another area of interest is the combination of 2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide with other chemotherapeutic agents, which could enhance the efficacy of these drugs and reduce the risk of resistance. Finally, there is interest in exploring the potential of 2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide in other disease models, such as autoimmune diseases and neurodegenerative disorders.

Synthesis Methods

2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide can be synthesized by reacting 2-chlorobenzoyl chloride with 3-(isopropylamino)benzoic acid in the presence of triethylamine. The resulting product is then treated with ammonium hydroxide to form the final product. This synthesis method has been optimized to produce high yields and purity of 2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide.

Scientific Research Applications

2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, HIV, and Alzheimer's disease. In cancer, 2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide has been shown to inhibit the growth of tumor cells by inducing cell cycle arrest and apoptosis. It has also been shown to enhance the efficacy of other chemotherapeutic agents. In HIV, 2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide has been shown to inhibit viral replication by targeting the viral integrase enzyme. In Alzheimer's disease, 2-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide has been shown to improve cognitive function and reduce amyloid-beta deposition in animal models.